5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile

• Molecular Formula: C12H14N6O2
• Molecular Weight: 274.28 g/mol
• IUPAC Name: 5-amino-1-(4,6-dimethoxypyrimidin-2-yl)-3-ethylpyrazole-4-carbonitrile
• InChI: InChI=1S/C12H14N6O2/c1-4-8-7(6-13)11(14)18(17-8)12-15-9(19-2)5-10(16-12)20-3/h5H,4,14H2,1-3H3
• InChI Key: BXZMKTWHJBRKRH-UHFFFAOYSA-N
• SMILES: CCC1=NN(C(=C1C#N)N)C2=NC(=CC(=N2)OC)OC

Description

5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile, also known as PD0325901, is a small molecule inhibitor of the mitogen-activated protein kinase (MAPK) pathway. The MAPK pathway plays a crucial role in regulating cell growth, differentiation, and survival, and is often dysregulated in cancer. PD0325901 has been shown to inhibit the activity of the MAPK pathway, leading to decreased cell proliferation and increased apoptosis in cancer cells.

Mechanism of Action

5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile inhibits the activity of the MAPK pathway by specifically targeting and binding to the mitogen-activated protein kinase kinase (MEK) enzyme. MEK is a key component of the MAPK pathway, and its activation leads to the activation of downstream signaling molecules that promote cell growth and survival. By inhibiting MEK activity, 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile prevents the activation of downstream signaling molecules, leading to decreased cell proliferation and increased apoptosis in cancer cells.
Biochemical and Physiological Effects:
5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile has been shown to have a number of biochemical and physiological effects in cancer cells. In addition to inhibiting the MAPK pathway, 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile has been shown to induce cell cycle arrest in cancer cells, increase the expression of pro-apoptotic proteins, and decrease the expression of anti-apoptotic proteins. 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is critical for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and has good bioavailability. 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile has also been extensively studied in preclinical and clinical settings, making it a well-characterized compound. However, there are also limitations to using 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile in lab experiments. 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile has been shown to have off-target effects, which can complicate the interpretation of results. Additionally, 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile has limited efficacy in some cancer types, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile. One direction is to explore the potential of 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile in combination with other anti-cancer agents, such as immunotherapy. Another direction is to investigate the use of 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile in cancer prevention, as it has been shown to inhibit the growth of pre-cancerous cells. Additionally, further research is needed to understand the mechanisms of resistance to 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile and to develop strategies to overcome resistance. Finally, the potential of 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile in other diseases, such as neurodegenerative diseases, should be explored.

Synthesis Methods

5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile can be synthesized using a multi-step process. The first step involves the reaction of 4,6-dimethoxy-2-(methylsulfonyl)pyrimidine with ethyl 2-bromoacetate to form 4,6-dimethoxy-2-(2-ethoxy-2-oxoethyl)pyrimidine. The second step involves the reaction of 4,6-dimethoxy-2-(2-ethoxy-2-oxoethyl)pyrimidine with hydrazine hydrate to form 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)pyrazole-4-carbonitrile. The final step involves the reaction of 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)pyrazole-4-carbonitrile with ethyl iodide to form 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile.

Scientific Research Applications

5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile has been extensively studied in preclinical and clinical settings for its potential as an anti-cancer agent. Studies have shown that 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile inhibits the growth of a wide range of cancer cell lines, including melanoma, colorectal, pancreatic, and breast cancer cells. 5-amino-1-(4,6-dimethoxy-2-pyrimidinyl)-3-ethyl-1H-pyrazole-4-carbonitrile has also been shown to enhance the efficacy of other anti-cancer agents, such as chemotherapy and radiation therapy.